Cas no 1353980-52-5 (tert-Butyl 3-((6-(cyclopropylamino)pyrimidin-4-yl)amino)pyrrolidine-1-carboxylate)

Technical Introduction: tert-Butyl 3-((6-(cyclopropylamino)pyrimidin-4-yl)amino)pyrrolidine-1-carboxylate is a synthetic intermediate of interest in pharmaceutical and agrochemical research. Its structure features a pyrimidine core functionalized with a cyclopropylamino group and a pyrrolidine moiety protected by a tert-butoxycarbonyl (Boc) group. This compound is valued for its versatility in medicinal chemistry, particularly as a building block for kinase inhibitors and other biologically active molecules. The Boc group enhances solubility and stability during synthetic processes, while the cyclopropyl and pyrimidine motifs contribute to targeted binding interactions. Its well-defined reactivity profile makes it suitable for further functionalization, supporting the development of novel therapeutic agents.
tert-Butyl 3-((6-(cyclopropylamino)pyrimidin-4-yl)amino)pyrrolidine-1-carboxylate structure
1353980-52-5 structure
Product Name:tert-Butyl 3-((6-(cyclopropylamino)pyrimidin-4-yl)amino)pyrrolidine-1-carboxylate
CAS No:1353980-52-5
MF:C16H25N5O2
MW:319.40200304985
CID:2091477
PubChem ID:66569867
Update Time:2025-05-19

tert-Butyl 3-((6-(cyclopropylamino)pyrimidin-4-yl)amino)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 3-((6-(cyclopropylamino)pyrimidin-4-yl)amino)pyrrolidine-1-carboxylate
    • tert-Butyl3-((6-(cyclopropylamino)pyrimidin-4-yl)amino)pyrrolidine-1-carboxylate
    • SB49079
    • tert-butyl 3-[[6-(cyclopropylamino)pyrimidin-4-yl]amino]pyrrolidine-1-carboxylate
    • AKOS024463059
    • 1353980-52-5
    • SB48556
    • 3-(6-Cyclopropylamino-pyrimidin-4-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester
    • DB-217706
    • SB58321
    • MDL: MFCD21098708
    • Inchi: 1S/C16H25N5O2/c1-16(2,3)23-15(22)21-7-6-12(9-21)20-14-8-13(17-10-18-14)19-11-4-5-11/h8,10-12H,4-7,9H2,1-3H3,(H2,17,18,19,20)
    • InChI Key: GCNDRINEZNODLG-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CCC(C1)NC1=CC(=NC=N1)NC1CC1)=O

Computed Properties

  • Exact Mass: 319.20082506g/mol
  • Monoisotopic Mass: 319.20082506g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 7
  • Complexity: 421
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 79.4Ų

tert-Butyl 3-((6-(cyclopropylamino)pyrimidin-4-yl)amino)pyrrolidine-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
089132-500mg
3-(6-Cyclopropylamino-pyrimidin-4-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester
1353980-52-5 95+%
500mg
£366.00 2022-03-01
Chemenu
CM165969-1g
tert-butyl 3-((6-(cyclopropylamino)pyrimidin-4-yl)amino)pyrrolidine-1-carboxylate
1353980-52-5 95%
1g
$464 2021-08-05
Chemenu
CM165969-1g
tert-butyl 3-((6-(cyclopropylamino)pyrimidin-4-yl)amino)pyrrolidine-1-carboxylate
1353980-52-5 95%
1g
$*** 2023-03-30
Alichem
A089000240-1g
tert-Butyl 3-((6-(cyclopropylamino)pyrimidin-4-yl)amino)pyrrolidine-1-carboxylate
1353980-52-5 95%
1g
421.05 USD 2021-06-01
Ambeed
A897149-1g
tert-Butyl 3-((6-(cyclopropylamino)pyrimidin-4-yl)amino)pyrrolidine-1-carboxylate
1353980-52-5 95+%
1g
$413.0 2024-04-24

Additional information on tert-Butyl 3-((6-(cyclopropylamino)pyrimidin-4-yl)amino)pyrrolidine-1-carboxylate

Introduction to Tert-Butyl 3-((6-(cyclopropylamino)pyrimidin-4-yl)amino)pyrrolidine-1-carboxylate (CAS No. 1353980-52-5)

Tert-butyl 3-((6-(cyclopropylamino)pyrimidin-4-yl)amino)pyrrolidine-1-carboxylate, with the CAS number 1353980-52-5, is a compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential biological activities. This compound belongs to a class of molecules that are designed to interact with specific biological targets, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of Tert-butyl 3-((6-(cyclopropylamino)pyrimidin-4-yl)amino)pyrrolidine-1-carboxylate features a pyrrolidine core substituted with a tert-butyl group, an amino group, and a pyrimidine moiety linked through an amide bond. The presence of the cyclopropylamino group on the pyrimidine ring adds an additional layer of complexity, which may influence its interactions with biological targets. This structural design suggests that the compound could exhibit properties such as high binding affinity and selectivity, which are crucial for effective pharmacological activity.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The Tert-butyl 3-((6-(cyclopropylamino)pyrimidin-4-yl)amino)pyrrolidine-1-carboxylate has been studied for its potential role in inhibiting key enzymes and receptors involved in cancer, inflammation, and other metabolic disorders. Preliminary studies have shown that this compound can interact with proteins such as kinases and transcription factors, which are often dysregulated in disease states.

One of the most compelling aspects of this compound is its ability to cross the blood-brain barrier, a property that is essential for treating neurological disorders. The structural features of Tert-butyl 3-((6-(cyclopropylamino)pyrimidin-4-yl)amino)pyrrolidine-1-carboxylate have been engineered to enhance its pharmacokinetic properties, ensuring better bioavailability and distribution within the body. This has opened up new avenues for research into conditions such as Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.

The synthesis of Tert-butyl 3-((6-(cyclopropylamino)pyrimidin-4-yl)amino)pyrrolidine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been instrumental in constructing the complex molecular framework of this compound. These synthetic strategies not only enhance the efficiency of the process but also allow for modifications that can fine-tune its biological activity.

In vitro studies have demonstrated that Tert-butyl 3-((6-(cyclopropylamino)pyrimidin-4-yl)amino)pyrrolidine-1-carboxylate exhibits potent inhibitory effects on several target enzymes. For instance, it has shown promise in inhibiting cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. By blocking the activity of these kinases, the compound can induce cell cycle arrest, making it a potential therapeutic agent for cancer treatment.

Furthermore, the compound has been found to interact with Janus kinases (JAKs), which play a key role in inflammatory signaling pathways. Inhibition of JAKs by Tert-butyl 3-((6-(cyclopropylamino)pyrimidin-4-yl)amino)pyrrolidine-1-carboxylate has been associated with reduced production of pro-inflammatory cytokines, suggesting its potential use in treating autoimmune diseases and chronic inflammation.

The pharmacological profile of this compound is further enhanced by its ability to undergo metabolic degradation into inactive byproducts. This property ensures that any residual activity is quickly eliminated from the body, minimizing side effects and improving patient safety. Detailed pharmacokinetic studies have revealed that Tert-butyl 3-((6-(cyclopropylamino)pyrimidin-4-yIAMINO)pYRROlidine-l-CARBOXYLATE) exhibits a favorable half-life and clearance rate, making it suitable for repeated dosing regimens.

Ongoing research is focused on optimizing the synthetic route for large-scale production while maintaining high purity standards. Additionally, efforts are underway to explore novel derivatives of this compound that may exhibit even greater potency and selectivity. Collaborative studies between academic institutions and pharmaceutical companies are playing a crucial role in advancing this research agenda.

The development of new therapeutic agents relies heavily on understanding their interactions at the molecular level. Advanced computational methods such as molecular dynamics simulations and structure-based drug design are being employed to predict how Tert-butYL 3 - ((6 - (CYCLOPROPYLAMINO )PYRIMIDIN - 4 - YL )AMINO )PYRROLIDINE - l - CARBOXYLATE interacts with biological targets. These computational tools provide valuable insights into binding affinities, enzyme kinetics, and drug resistance mechanisms, which are essential for designing more effective drugs.

In conclusion, Tert-butYL 3 - ((6 - (CYCLOPROPYLAMINO )PYRIMIDIN - 4 - YL )AMINO )PYRROLIDINE - l - CARBOXYLATE (CAS No. 1353980 -52 -5 ) represents a significant advancement in pharmaceutical research due to its unique chemical structure and promising biological activities. Its potential applications in treating cancer, inflammation, and neurological disorders make it a valuable candidate for further development. With continued research and collaboration across various disciplines, this compound holds great promise for improving human health and well-being.

Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.